Cas no 309977-52-4 (methyl 2-amino-3-hydroxy-2-methyl-propanoate)

• Product Name: methyl 2-amino-3-hydroxy-2-methyl-propanoate
• CAS No: 309977-52-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD19204371
• CID: 300658
• PubChem ID: 10931849
• Update Time: 2025-06-15

methyl 2-amino-3-hydroxy-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

• Serine, 2-methyl-,methyl ester
• Serine, 2-methyl-, methyl ester (9CI)
• methyl 2-amino-3-hydroxy-2-methyl-propanoate
• EN300-247837
• 2-Amino-3-hydroxy-2-methyl-propionic acid methyl ester
• PB48176
• AKOS006339981
• SCHEMBL2292425
• F90053
• VKHHAZQVRNQDHW-UHFFFAOYSA-N
• METHYL 2-AMINO-3-HYDROXY-2-METHYLPROPANOATE
• 309977-52-4

• MDL： MFCD19204371
• Inchi： 1S/C5H11NO3/c1-5(6,3-7)4(8)9-2/h7H,3,6H2,1-2H3
• InChI Key： VKHHAZQVRNQDHW-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)(C)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-hydroxy-2-methyl-propanoate

Comprehensive Overview of Methyl 2-amino-3-hydroxy-2-methyl-propanoate (CAS No. 309977-52-4)

Methyl 2-amino-3-hydroxy-2-methyl-propanoate (CAS No. 309977-52-4) is a specialized organic compound widely utilized in pharmaceutical synthesis, cosmetic formulations, and biochemical research. This ester derivative, featuring both amino and hydroxy functional groups, exhibits unique reactivity, making it a versatile intermediate in fine chemical production. Its molecular structure, C5H11NO3, combines a methyl ester backbone with a branched alkyl chain, enabling applications in chiral synthesis and peptide modifications.

Recent trends highlight growing interest in sustainable synthetic routes for compounds like methyl 2-amino-3-hydroxy-2-methyl-propanoate. Researchers are exploring enzymatic catalysis and green solvents to reduce environmental impact—a topic frequently searched in academic databases. The compound’s role in cosmetic anti-aging formulations has also gained attention, with studies linking its hydroxyl group to enhanced skin hydration and collagen production.

From a technical perspective, CAS No. 309977-52-4 demonstrates stability under controlled conditions, with a melting point range of 80–85°C and solubility in polar solvents like ethanol and water. These properties align with industrial demands for high-purity intermediates, a key concern for manufacturers optimizing large-scale production. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with pharmacopeia standards.

The compound’s chirality is another focal point, as enantiomeric purity significantly impacts biological activity. Current literature emphasizes its use in asymmetric synthesis, particularly for beta-amino acid derivatives—a hot topic in medicinal chemistry forums. Patent analyses reveal applications in drug delivery systems, where its ester group facilitates controlled release mechanisms.

Safety profiles of methyl 2-amino-3-hydroxy-2-methyl-propanoate are well-documented, with no significant ecotoxicity reported. This aligns with the bio-based chemicals movement, addressing consumer demand for safer alternatives. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper ventilation is recommended during laboratory use.

Emerging applications include its incorporation into biodegradable polymers, leveraging its hydroxyl group for crosslinking reactions. This innovation responds to the global push for circular economy solutions—a frequently searched term in sustainability-focused queries. Additionally, its potential in nutraceutical encapsulation is under investigation, capitalizing on its mild flavor profile and stability in acidic environments.

Market analysts note steady growth in demand for CAS No. 309977-52-4, driven by expanding personal care and pharmaceutical sectors. Suppliers increasingly highlight GMP-certified production to meet stringent industry requirements. Storage recommendations typically include protection from moisture and temperatures below 25°C to maintain optimal shelf life.

In conclusion, methyl 2-amino-3-hydroxy-2-methyl-propanoate represents a multifaceted compound bridging diverse industries. Its synthesis optimization, application breadth, and alignment with green chemistry principles position it as a compound of enduring scientific and commercial relevance.